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Compound of Interest

Compound Name: 4-Isopropoxybenzoic acid

Cat. No.: B1664614

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4-
isopropoxybenzoic acid, a key intermediate in organic synthesis. This document outlines the
physical properties and provides detailed experimental protocols for their determination,
ensuring accurate and reproducible results in a laboratory setting.

Physicochemical Data of 4-Isopropoxybenzoic Acid

Quantitative data for the melting and boiling points of 4-isopropoxybenzoic acid are
summarized below. These values are critical for the identification, purity assessment, and
manipulation of this compound in research and development.

Property Value Citations
Melting Point 164-167 °C [1112]
Melting Point 161.0-167.0 °C [3]
Melting Point 163.0 to 167.0 °C [4]

Boiling Point 297 °C [1]

Experimental Protocols
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Accurate determination of melting and boiling points is fundamental in chemical analysis. The

following are standard methodologies for establishing these physical constants for crystalline

solids like 4-isopropoxybenzoic acid.

Melting Point Determination using the Capillary Method

The capillary method is the most common technique for determining the melting point of a
solid.[5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[6]
Capillary tubes (sealed at one end)[7]

Thermometer

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the 4-isopropoxybenzoic acid sample is completely dry and
finely powdered.[8] Introduce a small amount of the powdered sample into the open end of a
capillary tube.[8] Pack the sample into the sealed end of the tube by gently tapping the tube
on a hard surface. The packed sample should be 2-3 mm in height.

Apparatus Setup (Mel-Temp): Place the capillary tube into the sample holder of the melting
point apparatus.[7]

Heating: Heat the sample rapidly to a temperature approximately 15-20°C below the
expected melting point. Then, decrease the heating rate to 1-2°C per minute to ensure
accurate determination.[6][7]

Observation: Observe the sample through the magnifying lens. The melting point range is
the temperature from which the first drop of liquid appears to the temperature at which the
entire sample becomes a clear liquid.[6]
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e Recording: Record the start and end temperatures of the melting range. For pure
compounds, this range is typically narrow (0.5-2°C).[6] A broad melting range often indicates
the presence of impurities.[6]

Boiling Point Determination using the Thiele Tube
Method

For determining the boiling point of a liquid, the Thiele tube method is a convenient and widely
used technique that requires a small amount of the substance.[9]

Apparatus:

Thiele tube[9]

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating fluid
Procedure:

o Sample Preparation: Place a small amount (a few milliliters) of the liquid sample into a small
test tube.[10]

o Capillary Inversion: Place a capillary tube, with its sealed end up, into the test tube
containing the sample.[9][11]

e Assembly: Attach the test tube to a thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.[11]

» Heating: Immerse the assembly in a Thiele tube containing mineral oil, making sure the heat
is applied to the side arm of the tube.[9][11] The convection currents in the Thiele tube will
ensure uniform heating of the oil bath.[11]
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e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube.[11] Continue heating until a steady and rapid stream of bubbles is
observed.

o Recording: Turn off the heat source and allow the apparatus to cool slowly. The boiling point
is the temperature at which the stream of bubbles stops and the liquid begins to enter the
capillary tube.[11]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the determination of the melting point
of 4-isopropoxybenzoic acid using a standard laboratory protocol.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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